Cas no 50966-65-9 (1-n-Octylpyrrole)
1-n-Octylpyrrole structure
Product Name:1-n-Octylpyrrole
CAS No:50966-65-9
MF:C12H21N
MW:179.30184340477
MDL:MFCD00191473
CID:934536
PubChem ID:87574233
Update Time:2025-04-19
1-n-Octylpyrrole Chemical and Physical Properties
Names and Identifiers
-
- 1-octyl-1H-Pyrrole
- 1-n-Octylpyrrole
- 1-octylpyrrole
- N-octylpyrrole
- AXCMRJJCPRARIT-UHFFFAOYSA-N
- O0242
- 50966-65-9
- CS-0205250
- D91841
- SCHEMBL562381
- MFCD00191473
- AKOS009157444
- DTXSID60442689
-
- MDL： MFCD00191473
- Inchi： 1S/C12H21N/c1-2-3-4-5-6-7-10-13-11-8-9-12-13/h8-9,11-12H,2-7,10H2,1H3
- InChI Key： AXCMRJJCPRARIT-UHFFFAOYSA-N
- SMILES： N1(C=CC=C1)CCCCCCCC
Computed Properties
- Exact Mass: 179.16700
- Monoisotopic Mass: 179.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4
- Topological Polar Surface Area: 4.9
Experimental Properties
- Color/Form: Not determined
- Density: 0.87
- Boiling Point: 130°C/13mmHg(lit.)
- Flash Point: 107.734°C
- Refractive Index: 1.4690 to 1.4720
- PSA: 4.93000
- LogP: 3.84860
- Solubility: Not determined
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
1-n-Octylpyrrole Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction： H315+H319
- Storage Condition：4° CStore…,-4℃Store…Better
1-n-Octylpyrrole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-n-Octylpyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB139881-5 g |
1-n-Octylpyrrole, 95%; . |
50966-65-9 | 95% | 5 g |
€192.00 | 2023-07-20 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N159212-25g |
1-n-Octylpyrrole |
50966-65-9 | >95.0%(GC) | 25g |
¥3699.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N159212-1g |
1-n-Octylpyrrole |
50966-65-9 | >95.0%(GC) | 1g |
¥339.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N159212-5g |
1-n-Octylpyrrole |
50966-65-9 | >95.0%(GC) | 5g |
¥1196.90 | 2023-09-01 | |
| eNovation Chemicals LLC | D962591-5g |
1-N-OCTYLPYRROLE |
50966-65-9 | 95.0% | 5g |
$140 | 2024-06-07 | |
| eNovation Chemicals LLC | D962591-5g |
1-N-OCTYLPYRROLE |
50966-65-9 | 95.0% | 5g |
$145 | 2025-02-20 | |
| eNovation Chemicals LLC | D962591-1g |
1-N-OCTYLPYRROLE |
50966-65-9 | 95.0% | 1g |
$80 | 2025-02-20 | |
| abcr | AB139881-5g |
1-n-Octylpyrrole, 95%; . |
50966-65-9 | 95% | 5g |
€167.50 | 2025-02-19 | |
| 1PlusChem | 1P003F19-1g |
1-N-OCTYLPYRROLE |
50966-65-9 | 95% | 1g |
$31.00 | 2024-05-01 | |
| 1PlusChem | 1P003F19-5g |
1-N-OCTYLPYRROLE |
50966-65-9 | 95% | 5g |
$105.00 | 2024-05-01 |
1-n-Octylpyrrole Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
50966-65-9 (1-n-Octylpyrrole) Related Products
- 13679-79-3(1H-Pyrrole, 1-(3-methylbutyl)-)
- 38319-45-8(Pyridinium, 1-octadecyl-)
- 699-22-9(1H-Pyrrole, 1-pentyl-)
- 589-33-3(1H-Pyrrole, 1-butyl-)
- 15416-74-7(Pyridinium, 1-dodecyl-)
- 50966-64-8(1H-Pyrrole, 1-decyl-)
- 34958-55-9(Pyridinium, 1-octyl-)
- 89601-24-1(1-n-Octadecylpyrrole)
- 7773-52-6(CETYLPYRIDINIUM)
- 15416-75-8(Pyridinium, 1-tetradecyl-)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
